76-03-9

Trichloroacetic acid

In Stock

• CAS RN:
• 76-03-9

• Formula:
• C2HCl3O2
  CCl3COOH
  C2Cl3NaO2
  CCl3CO2Na
  C2HCl3O2

• InChI:
• InChI=1S/C2HCl3O2/c3-2(4,5)1(6)7/h(H,6,7)

• InChIKey:
• YNJBWRMUSHSURL-UHFFFAOYSA-N

• Trichloroacetic acid (TCA) is a chlorinated acetic acid. It is one of the major metabolites of trichloroethylene (TCE).
  Trichloroacetic acid (TCA) is produced during the chlorination of water comprising natural organic material. It is a novel reagent used in clinical laboratories for deproteinization of body fluids. In addition, TCA is also used in the treatment of genital warts and acne scars.
  Trichloroacetic acid, solid is a colorless crystalline solid. It absorbs moisture from air and forms a syrup. It is soluble in water with release of heat. It is corrosive to metals and tissue.
  Trichloroacetic acid, also known as trichloroacetate or TCA, belongs to the class of organic compounds known as alpha-halocarboxylic acids. These are carboxylic acids containing a halogen atom bonded to the alpha carbon atom. Trichloroacetic acid exists as a solid, slightly soluble (in w...

3-(Aminomethyl)benzoic acid hydrochloride

In Stock

• CAS RN:
• 876-03-9

• Formula:
• C8H10ClNO2

• InChI:
• InChI=1S/C8H9NO2.ClH/c9-5-6-2-1-3-7(4-6)8(10)11;/h1-4H,5,9H2,(H,10,11);1H

• InChIKey:
• SJCCOASSOPUHEN-UHFFFAOYSA-N

• 3-(Aminomethyl)benzoic acid hydrochloride is a useful research compound. Its molecular formula is C8H10ClNO2 and its molecular weight is 187.62 g/mol. The purity is usually 95%.

2-(hydroxymethyl)-N-methylbenzamide

In Stock

• CAS RN:
• 39976-03-9

• Formula:
• C9H11NO2

• InChI:
• InChI=1S/C9H11NO2/c1-10-9(12)8-5-3-2-4-7(8)6-11/h2-5,11H,6H2,1H3,(H,10,12)

• InChIKey:
• BFJCVRGMNCURHB-UHFFFAOYSA-N

• 2-(hydroxymethyl)-N-methylbenzamide is a useful research compound. Its molecular formula is C9H11NO2 and its molecular weight is 165.192. The purity is usually 95%.

2-[1-[(3-methylphenyl)methyl]indol-3-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

In Stock

• CAS RN:
• 681276-03-9

• Formula:
• C21H20N4OS2

• InChI:
• InChI=1S/C21H20N4OS2/c1-14-6-5-7-16(10-14)11-25-12-19(17-8-3-4-9-18(17)25)27-13-20(26)22-21-24-23-15(2)28-21/h3-10,12H,11,13H2,1-2H3,(H,22,24,26)

• InChIKey:
• HKQMALMYRIIEOU-UHFFFAOYSA-N

• 2-[1-[(3-methylphenyl)methyl]indol-3-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C21H20N4OS2 and its molecular weight is 408.54. The purity is usually 95%.

4-(Furan-2-yl)-5-oxo-2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile

In Stock

• CAS RN:
• 851176-03-9

• Formula:
• C14H10N2O2S

• InChI:
• InChI=1S/C14H10N2O2S/c15-7-8-12(11-5-2-6-18-11)13-9(16-14(8)19)3-1-4-10(13)17/h2,5-6H,1,3-4H2,(H,16,19)

• InChIKey:
• QGTPNHGVKGCKQQ-UHFFFAOYSA-N

• 4-(Furan-2-yl)-5-oxo-2-sulfanyl-5,6,7,8-tetrahydroquinoline-3-carbonitrile is a useful research compound. Its molecular formula is C14H10N2O2S and its molecular weight is 270.31. The purity is usually 95%.

4-(4-(Tert-Butoxycarbonylamino)Phenyl)-1-Methyl-1H-Pyrrole-2-Carboxylic Acid

In Stock

• CAS RN:
• 864076-03-9

• Formula:
• C17H20N2O4

• InChI:
• InChI=1S/C17H20N2O4/c1-17(2,3)23-16(22)18-13-7-5-11(6-8-13)12-9-14(15(20)21)19(4)10-12/h5-10H,1-4H3,(H,18,22)(H,20,21)

• InChIKey:
• GIFDVQUOPKITFR-UHFFFAOYSA-N

• 4-(4-(Tert-Butoxycarbonylamino)Phenyl)-1-Methyl-1H-Pyrrole-2-Carboxylic Acid is a useful research compound. Its molecular formula is C17H20N2O4 and its molecular weight is 316.357. The purity is usually 95%.

N-ethyl-N'-[[3-(4-fluorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide

In Stock

• CAS RN:
• 872976-03-9

• Formula:
• C15H20FN3O5S

• InChI:
• InChI=1S/C15H20FN3O5S/c1-2-17-14(20)15(21)18-10-13-19(8-3-9-24-13)25(22,23)12-6-4-11(16)5-7-12/h4-7,13H,2-3,8-10H2,1H3,(H,17,20)(H,18,21)

• InChIKey:
• YQDGYZDDINTUFR-UHFFFAOYSA-N

• N-ethyl-N'-[[3-(4-fluorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide is a useful research compound. Its molecular formula is C15H20FN3O5S and its molecular weight is 373.4. The purity is usually 95%.

8-Chloroimidazo[1,2-a]pyridine-2-carbaldehyde

In Stock

• CAS RN:
• 885276-03-9

• Formula:
• C8H5ClN2O

• InChI:
• InChI=1S/C8H5ClN2O/c9-7-2-1-3-11-4-6(5-12)10-8(7)11/h1-5H

• InChIKey:
• DOUNHSLYQSQWRL-UHFFFAOYSA-N

• 8-Chloroimidazo[1,2-a]pyridine-2-carbaldehyde is a useful research compound. Its molecular formula is C8H5ClN2O and its molecular weight is 180.59. The purity is usually 95%.

Methyl (2R,4S)-4-fluoropyrrolidine-2-carboxylate hydrochloride

In Stock

• CAS RN:
• 131176-03-9

• Formula:
• C6H11ClFNO2

• InChI:
• InChI=1S/C6H10FNO2.ClH/c1-10-6(9)5-2-4(7)3-8-5;/h4-5,8H,2-3H2,1H3;1H/t4-,5+;/m0./s1

• InChIKey:
• SJLXDUCYXKAYFC-UYXJWNHNSA-N

• Methyl (2R,4S)-4-fluoropyrrolidine-2-carboxylate hydrochloride is a useful research compound. Its molecular formula is C6H11ClFNO2 and its molecular weight is 183.61 g/mol. The purity is usually 95%.

2-Cyano-4'-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898776-03-9

• Formula:
• C19H18N2O

• InChI:
• InChI=1S/C19H18N2O/c20-13-17-5-1-2-6-18(17)19(22)16-9-7-15(8-10-16)14-21-11-3-4-12-21/h1-2,5-10H,3-4,11-12,14H2

• InChIKey:
• KWYGGQMGYABEIV-UHFFFAOYSA-N

• 2-Cyano-4'-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C19H18N2O and its molecular weight is 290.4 g/mol. The purity is usually 95%.

4-Methylumbelliferyl 6-O-(tert-butyldiphenylsilyl)-beta-D-galactopyranoside

In Stock

• CAS RN:
• 296776-03-9

• Formula:
• C32H36O8Si

• InChI:
• InChI=1S/C32H36O8Si/c1-20-17-27(33)39-25-18-21(15-16-24(20)25)38-31-30(36)29(35)28(34)26(40-31)19-37-41(32(2,3)4,22-11-7-5-8-12-22)23-13-9-6-10-14-23/h5-18,26,28-31,34-36H,19H2,1-4H3/t26-,28+,29+,30-,31-/m1/s1

• InChIKey:
• YTHDSJIOVBDTQV-HPLFBIAMSA-N

• 4-Methylumbelliferyl 6-O-(tert-butyldiphenylsilyl)-beta-D-galactopyranoside, also known as 4-Methylumbelliferyl 6-O-(tert-butyldiphenylsilyl)-beta-D-galactopyranoside, is a useful research compound. Its molecular formula is C32H36O8Si and its molecular weight is 576.717. The purity is usually 95%.

1-[4-[4-(4-Methylphenyl)sulfonylpiperidine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one

Usually In Stock

• CAS RN:
• 2361876-03-9

• Formula:
• C21H28N2O4S

• InChI:
• InChI=1S/C21H28N2O4S/c1-3-20(24)22-12-8-17(9-13-22)21(25)23-14-10-19(11-15-23)28(26,27)18-6-4-16(2)5-7-18/h3-7,17,19H,1,8-15H2,2H3

• InChIKey:
• ACVRYZGBOJHPHL-UHFFFAOYSA-N

• 1-[4-[4-(4-Methylphenyl)sulfonylpiperidine-1-carbonyl]piperidin-1-yl]prop-2-en-1-one is a useful research compound. Its molecular formula is C21H28N2O4S and its molecular weight is 404.53. The purity is usually 95%.

2-[(5-Chloropyrimidin-2-yl)amino]-1-(4-methylsulfanylphenyl)ethanol

Usually In Stock

• CAS RN:
• 2379976-03-9

• Formula:
• C13H14ClN3OS

• InChI:
• InChI=1S/C13H14ClN3OS/c1-19-11-4-2-9(3-5-11)12(18)8-17-13-15-6-10(14)7-16-13/h2-7,12,18H,8H2,1H3,(H,15,16,17)

• InChIKey:
• VILXOXAWWMOGAL-UHFFFAOYSA-N

• 2-[(5-Chloropyrimidin-2-yl)amino]-1-(4-methylsulfanylphenyl)ethanol is a useful research compound. Its molecular formula is C13H14ClN3OS and its molecular weight is 295.79. The purity is usually 95%.

2-Bromo-4-methoxy-6-fluorophenylboronic acid

In Stock

• CAS RN:
• 1315476-03-9

• Formula:
• C7H7BBrFO3

• InChI:
• InChI=1S/C7H7BBrFO3/c1-13-4-2-5(9)7(8(11)12)6(10)3-4/h2-3,11-12H,1H3

• InChIKey:
• NORQOWBPWLGVLB-UHFFFAOYSA-N

• 2-Bromo-4-methoxy-6-fluorophenylboronic acid is a useful research compound. Its molecular formula is C7H7BBrFO3 and its molecular weight is 248.84 g/mol. The purity is usually 95%.